Cas no 1519055-68-5 (6-chloro-1H-Indazole-3-carboxamide)

• Product Name: 6-chloro-1H-Indazole-3-carboxamide
• CAS No: 1519055-68-5
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 2136082
• Update Time: 2023-11-19

6-chloro-1H-Indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1H-Indazole-3-carboxamide
• 1H-Indazole-3-carboxamide, 6-chloro-
• FTMVONUYSAGRKF-UHFFFAOYSA-N
• 6-Chloro-1H-indazole-3-carboxylic acid amide
• CID 90019556

• Inchi： 1S/C8H6ClN3O/c9-4-1-2-5-6(3-4)11-12-7(5)8(10)13/h1-3H,(H2,10,13)(H,11,12)
• InChI Key： FTMVONUYSAGRKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C(N)=O)=NNC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• Boiling Point: 509.6±30.0 °C(Predicted)
• pka: 11.26±0.40(Predicted)